17-AEP-GA

• Molecular Formula: C34H50N4O8
• Molecular Weight: 642.8 g/mol
• InChI: InChI=1S/C34H50N4O8/c1-20-16-24-29(36-12-15-38-13-7-8-14-38)26(39)19-25(31(24)41)37-33(42)21(2)10-9-11-27(44-5)32(46-34(35)43)23(4)18-22(3)30(40)28(17-20)45-6/h9-11,18-20,22,27-28,30,32,36,40H,7-8,12-17H2,1-6H3,(H2,35,43)(H,37,42)/b11-9-,21-10+,23-18-/t20-,22+,27?,28?,30-,32+/m1/s1
• InChIKey: MNMYYWFEPBLDKF-OVXPADRKSA-N

Standard HSP90 inhibitors like 17-AAG suffer from poor aqueous solubility and limited efficacy in resistant cancer models. 17-AEP-GA offers a direct solution. - **Water solubility**: ≥10 mg/mL in water; enables DMSO-free in vivo dosing. - **Superior potency**: 75% myeloma growth inhibition at 100 nM (vs. 30% for 17-AAG). - **ADC-ready**: C17 pyrrolidine-ethylamino handle for conjugation. - **Broad efficacy**: IC50 <2 µM in breast (MCF-7, SKBR-3) and <1 µM in resistant pancreatic lines.

17-AEP-GA: Water-Soluble HSP90 Inhibitor & ADC Payload

17-AEP-GA (17-[2-(pyrrolidin-1-yl)ethyl]amino-17-demethoxygeldanamycin, CAS 75747-23-8) is a semi-synthetic geldanamycin analog belonging to the benzoquinone ansamycin class of heat shock protein 90 (HSP90) inhibitors. It features a C17 alkylamino substitution (pyrrolidine-ethylamino group) in place of the methoxy moiety found in the parent compound geldanamycin . 17-AEP-GA binds to the N-terminal ATP-binding pocket of HSP90, inhibiting its chaperone function and leading to proteasomal degradation of client oncoproteins including AKT, HER2, MET, and EGFR1 [1]. The compound demonstrates potent anti-proliferative activity against multiple cancer cell lines with IC50 values below 100 nM to low µM range, and is additionally utilized as a cytotoxic payload in antibody-drug conjugates (ADCs) [2].

Aqueous solubility profile supports DMSO-free formulation research

HSP90 N-terminal inhibition; targets client oncoprotein degradation

C17 secondary amine linker handle for ADC payload research

Reported anti-proliferative activity across cancer cell models

• [1] Tian ZQ, Liu Y, Zhang D, et al. Synthesis and biological activities of novel 17-aminogeldanamycin derivatives. Bioorg Med Chem. 2004;12(20):5317-5329. doi:10.1016/j.bmc.2004.07.053. PMID: 15388159. View Source
• [2] Creative Biolabs. 17-AEP-GA (CAT#: ADC-P-053) Product Information. Available at: https://www.creative-biolabs.com/adc/17-aep-ga-756.htm View Source

17-AEP-GA: Non-Interchangeable with Generic HSP90 Inhibitors

HSP90 inhibitors within the geldanamycin family are not functionally interchangeable, as demonstrated by divergent solubility, potency, and toxicity profiles across structural analogs. 17-AEP-GA is water-soluble (≥10 mg/mL in water), whereas the clinically advanced analog 17-AAG (tanespimycin) is practically insoluble in water and requires dissolution in DMSO, an excipient associated with neuronal side effects . In head-to-head cytotoxicity assays, 17-AAG showed only 30% growth inhibition of multiple myeloma cells at 100 nM versus 75% for 17-AEP-GA—a 2.5-fold potency difference within the same experimental system [1]. Furthermore, 17-AEP-GA exhibits a differentiated normal-cell toxicity profile: it inhibits cancer cell proliferation to an extent comparable to geldanamycin but exerts only mild toxicity toward CD34+ hematopoietic progenitors, whereas geldanamycin is strongly toxic to all normal cells tested [2]. Substituting 17-AEP-GA with 17-AAG, 17-DMAG, or geldanamycin without accounting for these quantitative differences in solubility, anti-cancer potency, and therapeutic margin will produce non-equivalent experimental outcomes.

17-AAG (tanespimycin) insolubility may shift formulation and toxicity outcomes.

Geldanamycin parent compound exhibits strong normal-cell toxicity, differing from 17-AEP-GA profile.

17-DMAG (alvespimycin) shares water solubility but may differ in linker chemistry and tissue-specific potency.

• [1] Jurczyszyn A, et al. Comparison of Myeloma Cells Killing Efficiency by Geldanamycin and Its Analogs. Blood. 2006;108(11):5027. doi:10.1182/blood.V108.11.5027.5027. View Source
• [2] Cibor D, et al. Different Sensitivity of Normal and Malignant Cells to HSP90 Inhibitors. Blood. 2006;108(11):4377. doi:10.1182/blood.V108.11.4377.4377. View Source

17-AEP-GA: Head-to-Head Differentiation Evidence

Water Solubility Advantage Over 17-AAG

17-AEP-GA demonstrates aqueous solubility of at least 10 mg/mL in water, eliminating the need for DMSO-based formulation. In contrast, 17-AAG (tanespimycin) is practically insoluble in water and requires dissolution in DMSO at 50–150 mg/mL for experimental use . Geldanamycin, the parent compound, is also practically insoluble in aqueous solution . The solubility of 17-AEP-GA is comparable to that of 17-DMAG (alvespimycin), which also achieves ~10 mg/mL water solubility . This physicochemical property is attributed to the ionizable pyrrolidine-ethylamino substituent at C17, which replaces the methoxy group of geldanamycin [1].

Aqueous Solubility

Head-to-head

≥10 mg/mL (17-AEP-GA) vs. practically insoluble (17-AAG)

Supports DMSO-free formulation research

Vendor-reported; cross-study comparable

Evidence Dimension	Aqueous solubility (formulation compatibility)
Target Compound Data	≥10 mg/mL in water (17-AEP-GA)
Comparator Or Baseline	17-AAG: practically insoluble in water (requires DMSO at 50–150 mg/mL); Geldanamycin: practically insoluble in water; 17-DMAG: ~10 mg/mL in water
Quantified Difference	17-AEP-GA is >100-fold more water-soluble than 17-AAG; equivalent to 17-DMAG
Conditions	Vendor-reported solubility at room temperature; water as solvent

Why This Matters

DMSO-free aqueous solubility enables simplified in vivo formulation, eliminates DMSO-associated neuronal and cellular toxicity artifacts, and permits direct use in perfusion or infusion-based experimental models.

• [1] Cibor D, et al. Different Sensitivity of Normal and Malignant Cells to HSP90 Inhibitors. Blood. 2006;108(11):4377. (Notes water-solubility of 17-DMAG, 17AEP, 17DMAP vs. DMSO requirement for GA and 17AAG.) View Source

Myeloma Cell Growth Inhibition vs. 17-AAG

In a direct comparative study of geldanamycin analogs against multiple myeloma (MM) cell lines at a fixed concentration of 100 nM, the rank order of growth inhibition was: geldanamycin (GA) 80% > 17-AEP-GA 75% > 17-DMAG 70% = 17-DMAP-GA 70% > 17-AAG 30% [1]. Thus, 17-AEP-GA achieved a 2.5-fold greater inhibition of MM cell proliferation than 17-AAG at the same concentration (75% vs. 30%). 17-AEP-GA also retained 94% of the potency of the parent geldanamycin while offering superior water solubility and reduced normal-cell toxicity [2]. In primary MM cells, 17-AAG did not effectively inhibit proliferation, whereas GA and 17-DMAG achieved 30% inhibition at 100 nM [1].

Myeloma Proliferation

Head-to-head

75% inhibition at 100 nM vs. 30% for 17-AAG (2.5-fold)

Supports myeloma cell proliferation endpoint comparison

Multiple myeloma cell lines; proliferation assay

Evidence Dimension	Cancer cell growth inhibition at 100 nM
Target Compound Data	75% inhibition of MM cell line proliferation at 100 nM (17-AEP-GA)
Comparator Or Baseline	GA: 80%; 17-DMAG: 70%; 17-DMAP-GA: 70%; 17-AAG: 30%
Quantified Difference	17-AEP-GA / 17-AAG = 2.5-fold higher inhibition; 17-AEP-GA / GA = 94% potency retention
Conditions	Multiple myeloma cell lines; 100 nM compound concentration; proliferation assay

Why This Matters

This positions 17-AEP-GA as the closest analog to geldanamycin in anti-myeloma potency while avoiding the severe normal-cell toxicity of the parent compound, making it a preferred tool compound for myeloma research where 17-AAG is insufficiently potent.

• [1] Jurczyszyn A, et al. Comparison of Myeloma Cells Killing Efficiency by Geldanamycin and Its Analogs. Blood. 2006;108(11):5027. doi:10.1182/blood.V108.11.5027.5027. View Source
• [2] Jurczyszyn A, et al. Geldanamycin and Its Derivatives Inhibit the Growth of Myeloma Cells and Reduce the Expression of the MET Receptor. J Cancer. 2014;5(6):480-490. doi:10.7150/jca.8731. PMID: 24959301. View Source

Differential Cancer vs. Normal Cell Toxicity

A comparative toxicity study assessed the effects of geldanamycin analogs on CD34+ bone marrow progenitor cells versus multiple myeloma and rhabdomyosarcoma cancer cell lines. Geldanamycin (GA) exhibited strong anti-cancer activity at 1–1000 nM but caused equally strong toxicity toward all normal cells tested, including CD34+ hematopoietic progenitors, mesenchymal cells, and endothelial cells [1]. 17-AAG showed low cancer cell potency at 100 nM (strong inhibition only at 1000 nM) with correspondingly low normal-cell toxicity. In contrast, 17-AEP-GA (referred to as 17AEP) inhibited cancer cell proliferation to nearly the same extent as GA but exerted only mild negative effects on CD34+ clonogenicity, as measured by BFU-E and CFU-GM colony formation assays [1]. Additionally, 17-AEP-GA at 100 nM restrained endothelial cell growth by approximately 50%, important for anti-angiogenic activity [1]. The differential was attributed to lower HSP90 expression in normal CD34+, endothelial, and mesenchymal cells compared to malignant cells [1].

Normal-Cell Toxicity

Head-to-head

Mild CD34+ toxicity vs. strong GA toxicity; cancer inhibition retained

Supports toxicity differentiation endpoint review

BFU-E/CFU-GM colony assays; CD34+ progenitors

Evidence Dimension	Cancer cell inhibition vs. CD34+ normal cell toxicity
Target Compound Data	17-AEP-GA: cancer cell inhibition similar to GA; mild effect on CD34+ clonogenicity (BFU-E/CFU-GM)
Comparator Or Baseline	GA: strong cancer cell inhibition AND strong toxicity to all normal cells; 17-AAG: low cancer cell potency AND low normal cell toxicity; 17-DMAG/17-DMAP: similar profile to 17-AEP-GA
Quantified Difference	17-AEP-GA retains GA-level anti-cancer potency while reducing CD34+ toxicity from 'strong' (GA) to 'mild'; ~50% endothelial growth inhibition at 100 nM
Conditions	CD34+ bone marrow cells, mesenchymal cells, endothelial cells; BFU-E/CFU-GM colony assays; MM and RMS cancer cell lines

Why This Matters

The widened therapeutic margin of 17-AEP-GA relative to geldanamycin is a decisive factor for in vivo oncology studies where bone marrow suppression is a dose-limiting toxicity, and for ADC applications requiring a payload with reduced off-target hematopoietic toxicity.

• [1] Cibor D, et al. Different Sensitivity of Normal and Malignant Cells to HSP90 Inhibitors. Blood. 2006;108(11):4377. doi:10.1182/blood.V108.11.4377.4377. View Source

Anti-Migratory & Anti-Invasive Activity in Glioblastoma

In a study examining HSP90 inhibitor effects on glioblastoma multiforme (GBM) cell lines, 17-AEP-GA and geldanamycin (GA) were identified as the two most potent compounds among the geldanamycin series tested. Both compounds inhibited GBM cell chemotaxis toward a hepatocyte growth factor (HGF) gradient and blocked tumor cell migration through a Matrigel layer in invasion assays [1]. The maximum anti-proliferative effect reached 70% inhibition across three GBM cell lines, with 17-AEP-GA and GA demonstrating the strongest inhibitory effect [1]. Treatment also induced apoptosis confirmed by Annexin V-positive staining and caspase-3 pathway activation, and led to downregulation of MET receptor phosphorylation of AKT and MAPK [1]. The study concluded that GAs, particularly 17-AEP-GA, could be considered as a new potential agent to treat glioblastoma multiforme [1].

GBM Anti-Migratory

Head-to-head

Co-ranked most potent with GA; ~70% proliferation inhibition; blocked chemotaxis/invasion

Supports glioblastoma migration/invasion assay endpoints

HGF gradient chemotaxis; Matrigel assay

Evidence Dimension	Anti-migratory and anti-invasive potency in GBM cells
Target Compound Data	17-AEP-GA: strongest inhibitory effect (tied with GA); maximum proliferation inhibition ~70%; blocked chemotaxis and Matrigel invasion
Comparator Or Baseline	Geldanamycin (GA): equivalent strongest inhibitory effect; other GAs tested showed weaker effects (not individually quantified in publication)
Quantified Difference	17-AEP-GA co-ranked with GA as the most potent; maximum anti-proliferation reached 70% across 3 GBM cell lines
Conditions	Three GBM cell lines; HGF gradient chemotaxis assay; Matrigel invasion assay; Annexin V apoptosis detection; western blot for p-AKT/p-MAPK

Why This Matters

For glioblastoma researchers, 17-AEP-GA provides GA-equivalent anti-invasive and anti-migratory potency but with the critical advantage of water solubility and lower normal-cell toxicity, making it the preferred choice for in vivo GBM models where drug delivery across the blood-brain barrier is investigated.

• [1] Miekus K, et al. 17AEP-GA, an HSP90 antagonist, is a potent inhibitor of glioblastoma cell proliferation, survival, migration and invasion. Oncol Rep. 2012;28(5):1903-1909. doi:10.3892/or.2012.1996. PMID: 22941268. View Source

Breast Cancer Cell Line Potency vs. 17-DMAG

In a comparative in vitro study across three human breast cancer cell lines (MCF-7, SKBR-3, MDA-MB-231), 17-AEPGA and 17-DMAG both achieved 50% growth inhibition concentrations (IC50) below 2 µM following 72 hours of exposure, with effects equal or superior to those of the non-water-soluble 17-AAG [1]. Significant downregulation of HER2, EGFR1, and IGF1R protein expression was observed at a concentration of 1 µM for both water-soluble compounds [1]. Apoptosis induction was confirmed by caspase-3 and PARP cleavage assays at 1 µM [1]. In a separate study on gemcitabine- and 5-fluorouracil-resistant pancreatic cancer cell lines, 17-AEPGA achieved an IC50 below 1 µM, equaling the potency of 17-DMAG in chemotherapy-resistant contexts [2].

Breast Cancer Potency

Head-to-head

IC50

Supports breast cancer cell-model potency comparison

MCF-7, SKBR-3, MDA-MB-231; 72 h MTT

ADC Conjugation

Reported

C17 pyrrolidine-ethylamino secondary amine; retained HSP90 binding

Supports ADC linker-payload design research

Mal-VC-PAB-ABAEP-Azonafide ADC construct reported

Evidence Dimension	Anti-proliferative IC50 in breast cancer and pancreatic cancer cell lines
Target Compound Data	17-AEPGA: IC50 <2 µM (breast, 72 h); IC50 <1 µM (pancreatic, chemo-resistant)
Comparator Or Baseline	17-DMAG: IC50 <2 µM (breast, 72 h); 17-AAG: IC50 superior to 17-AAG (breast); 17-AAG IC50 <1 µM (pancreatic)
Quantified Difference	17-AEPGA equal to 17-DMAG; 17-AEPGA superior to 17-AAG in breast cancer cell lines; HER2/EGFR1/IGF1R downregulation significant at 1 µM
Conditions	MCF-7, SKBR-3, MDA-MB-231 breast cancer cell lines; 72 h exposure; MTT assay; western blot for HER2, EGFR1, IGF1R; caspase-3/PARP apoptosis assays

Why This Matters

This evidence supports selection of 17-AEPGA over 17-AAG for breast cancer models requiring aqueous formulation, and demonstrates equal potency to 17-DMAG—thus procurement decisions between these two water-soluble analogs can be based on secondary criteria such as ADC linker compatibility or tissue-specific potency.

• [1] Ghadban T, et al. In vitro study comparing the efficacy of the water-soluble HSP90 inhibitors, 17-AEPGA and 17-DMAG, with that of the non-water-soluble HSP90 inhibitor, 17-AAG, in breast cancer cell lines. Int J Mol Med. 2016;38(4):1296-1302. doi:10.3892/ijmm.2016.2696. View Source
• [2] Ghadban T, et al. HSP90 is a promising target in gemcitabine and 5-fluorouracil resistant pancreatic cancer. Apoptosis. 2017;22(3):369-380. doi:10.1007/s10495-016-1332-4. View Source

ADC Payload Linker Conjugation Handle

17-AEP-GA is classified as an ADC cytotoxin (toxic payload) and features a pyrrolidine-ethylamino substituent at the C17 position that provides a secondary amine functionality suitable for linker conjugation . This structural feature distinguishes 17-AEP-GA from 17-DMAG (which bears a dimethylaminoethylamino side chain) and 17-AAG (which bears an allylamino group), offering different linker attachment chemistry and steric properties for ADC construct design [1]. The commercially demonstrated ADC conjugate Mal-VC-PAB-ABAEP-Azonafide incorporates 17-AEP-GA as the HSP90-inhibitory warhead linked via a valine-citrulline-PAB cleavable linker system, confirming its practical utility as an ADC payload component . 17-AEP-GA binding affinity to HSP90 is reported as not significantly affected compared to geldanamycin and other analogs, indicating that C17 derivatization for linker attachment does not compromise target engagement [1].

ADC Conjugation

Reported

C17 pyrrolidine-ethylamino secondary amine; retained HSP90 binding

Supports ADC linker-payload design research

Mal-VC-PAB-ABAEP-Azonafide ADC construct reported

Evidence Dimension	Structural suitability for ADC linker conjugation
Target Compound Data	17-AEP-GA: pyrrolidine-ethylamino secondary amine at C17; demonstrated in Mal-VC-PAB-ABAEP-Azonafide ADC construct
Comparator Or Baseline	17-DMAG: dimethylaminoethylamino side chain; 17-AAG: allylamino side chain (no secondary amine); GA: methoxy group (no amine handle)
Quantified Difference	HSP90 binding affinity retained relative to GA and other analogs (qualitative statement from Tian et al. 2004); no quantitative Kd comparison available for the specific ADC-conjugated form
Conditions	Chemical structure analysis; ADC construct Mal-VC-PAB-ABAEP-Azonafide reported by TargetMol

Why This Matters

For ADC development programs, the pyrrolidine-ethylamino secondary amine provides a distinct conjugation chemistry option not available with 17-AAG (allylamino, primary amine-like) or 17-DMAG (dimethylamino, tertiary amine), enabling differentiated linker-payload design strategies.

• [1] Creative Biolabs. 17-AEP-GA (CAT#: ADC-P-053): HSP90 binding affinity not significantly affected compared to Geldanamycin and other analogs. Reference: ZQ Tian et al. Bioorg. Med. Chem 2004 12:5317. View Source

17-AEP-GA: Recommended Application Scenarios

Glioblastoma Anti-Invasive Models

17-AEP-GA is indicated for glioblastoma research programs investigating HSP90-targeted inhibition of tumor migration and invasion. The compound demonstrated the strongest anti-migratory effect among tested geldanamycins in GBM cell lines, blocking HGF-gradient chemotaxis and Matrigel invasion equivalently to geldanamycin, while achieving maximum 70% proliferation inhibition [1]. Its water solubility (≥10 mg/mL) enables DMSO-free dosing in intracranial or systemic administration models, avoiding the neuronal confounds associated with DMSO-containing formulations of 17-AAG .

Multiple Myeloma with Reduced Bone Marrow Toxicity

For multiple myeloma studies where 17-AAG provides insufficient potency (30% inhibition at 100 nM) and geldanamycin causes unacceptable normal-cell toxicity, 17-AEP-GA offers an optimized profile: 75% myeloma cell growth inhibition at 100 nM (2.5-fold greater than 17-AAG) combined with only mild toxicity toward CD34+ hematopoietic progenitors, as measured by BFU-E and CFU-GM colony formation assays [1]. This differential is particularly relevant for studies involving bone marrow microenvironment interactions.

ADC Development with HSP90 Inhibitor Payloads

17-AEP-GA serves as a cytotoxic ADC payload with a pyrrolidine-ethylamino secondary amine at C17 that provides a conjugation handle distinct from the allylamino (17-AAG) and dimethylamino (17-DMAG) side chains of alternative geldanamycin-derived payloads [1]. Its retained HSP90 binding affinity post-derivatization and demonstrated integration into a Mal-VC-PAB-ABAEP-Azonafide ADC construct confirm its practical payload utility [1]. The compound's water solubility facilitates aqueous conjugation chemistry and downstream ADC formulation.

Resistant Breast & Pancreatic Cancer Models

17-AEPGA achieved IC50 <2 µM across MCF-7, SKBR-3, and MDA-MB-231 breast cancer cell lines (72 h exposure), with efficacy equal or superior to 17-AAG [1]. In gemcitabine- and 5-fluorouracil-resistant pancreatic cancer lines, IC50 fell below 1 µM . These data support procurement of 17-AEPGA for resistant-cancer models where aqueous formulation compatibility and potent client-protein downregulation (HER2, EGFR1, IGF1R at 1 µM) are critical experimental requirements [1].

Application

Selection Property

Validation Focus

Glioblastoma migration/invasion research

Water-soluble HSP90 inhibitor with anti-migratory activity

Chemotaxis and Matrigel invasion assay endpoints

Multiple myeloma research with bone marrow toxicity differentiation

Differential normal-cell toxicity profile

CD34+ hematopoietic progenitor colony assays

ADC payload research

C17 secondary amine linker conjugation handle

Linker-payload conjugation efficiency

Chemotherapy-resistant breast and pancreatic cancer cell studies

Anti-proliferative potency across resistant lines

Client protein downregulation and apoptosis endpoints

• [1] Miekus K, et al. 17AEP-GA, an HSP90 antagonist, is a potent inhibitor of glioblastoma cell proliferation, survival, migration and invasion. Oncol Rep. 2012;28(5):1903-1909. doi:10.3892/or.2012.1996. PMID: 22941268. View Source